Cas no 2137596-05-3 (2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid)

• Product Name: 2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid
• CAS No: 2137596-05-3
• MF: C₁₂H₁₉Cl₂NO₃
• MW: 296.190161943436
• CID: 6195515
• PubChem ID: 165865562
• Update Time: 2025-05-20

2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid
• 2-[(2,2-dichlorocyclopropyl)methyl]-3-(2,2-dimethylpropanamido)propanoic acid
• EN300-1083109
• 2137596-05-3

• Inchi： 1S/C12H19Cl2NO3/c1-11(2,3)10(18)15-6-7(9(16)17)4-8-5-12(8,13)14/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： JLMHPBXTPDCYTO-UHFFFAOYSA-N
• SMILES： ClC1(CC1CC(C(=O)O)CNC(C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 295.0741989g/mol
• Monoisotopic Mass: 295.0741989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid

Introduction to 2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic Acid (CAS No. 2137596-05-3)

2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137596-05-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a dichlorocyclopropyl moiety and an amidino functional group. The presence of these structural elements imparts distinct chemical properties, making it a valuable candidate for further investigation in various scientific applications.

The molecular structure of this compound is highly intriguing, featuring a branched alkyl chain connected to an amino acid derivative. The dichlorocyclopropyl substituent introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the amidino group serves as a key site for potential modifications, enabling the synthesis of more complex derivatives with tailored biological activities. These features make it a promising scaffold for drug discovery and material science applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The dichlorocyclopropyl moiety has been observed to enhance binding affinity to certain biological targets, while the amidino group can be modified to introduce specific pharmacophores. Such modifications are crucial in developing novel therapeutic agents that exhibit improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new therapeutic pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are implicated in inflammatory and oncological diseases. These findings underscore the importance of further exploring its biological profile.

The synthesis of 2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid presents both challenges and opportunities. The presence of multiple stereocenters and reactive functional groups requires precise synthetic methodologies to ensure high yield and purity. Advances in catalytic processes and asymmetric synthesis have made it possible to produce complex molecules like this one with increasing efficiency. These advancements are not only beneficial for academic research but also hold promise for industrial applications where scalability and cost-effectiveness are critical.

From a computational chemistry perspective, modeling the interactions between this compound and biological targets has provided valuable insights into its mechanism of action. Molecular docking studies have revealed that the dichlorocyclopropyl group interacts favorably with hydrophobic pockets in protein binding sites, while the amidino group forms hydrogen bonds with polar residues. Such detailed understanding is essential for designing next-generation analogs with enhanced pharmacological properties.

The environmental impact of synthesizing and handling this compound is also a topic of interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring biodegradable derivatives that could mitigate potential environmental concerns associated with traditional chemical processes.

In conclusion, 2-(2,2-dichlorocyclopropyl)methyl-3-(2,2-dimethylpropanamido)propanoic acid (CAS No. 2137596-05-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic science and industrial innovation.